Cas no 480-26-2 (Cryptolepine)
Cryptolepine is a naturally occurring indoloquinoline alkaloid derived from the roots of Cryptolepis sanguinolenta, a plant traditionally used in African medicine. It exhibits notable antimicrobial, antiprotozoal, and anticancer properties, with research highlighting its potent activity against Plasmodium falciparum (malaria) and certain bacterial strains. Cryptolepine's planar structure enables intercalation with DNA, disrupting replication and transcription processes, which underpins its antiproliferative effects. Its broad-spectrum bioactivity and unique mechanism make it a valuable scaffold for drug development, particularly in infectious diseases and oncology. However, further studies are required to optimize its pharmacokinetics and reduce potential cytotoxicity. Available as a high-purity reference standard for research applications.
Cryptolepine structure
Product Name:Cryptolepine
Cryptolepine Chemical and Physical Properties
Names and Identifiers
-
- cryptolepine
- Cryptolepine hydrate
- 5H-Quindoline, 5-methyl-
- 5-METHYL-5H-INDOLO[3,2-B]QUINOLINE
- AC1Q4UOU
- C09142
- CCRIS 9019
- NSC647765
- SureCN542771
- 5-methylindolo[3,2-b]quinoline
- OF1UIT4RDH
- 5-Methylquindoline
- 5-Methyl-5H-quindoline hydrate
- BDBM50412201
- Q5190964
- 5-Methyl-5H-quindoline
- DR1
- UNII-OF1UIT4RDH
- MFCD17215953
- 480-26-2
- CHEMBL119096
- CHEBI:3930
- KURWKDDWCJELSV-UHFFFAOYSA-N
- BDBM50589259
- A936359
- SCHEMBL542771
- DTXSID6037645
- CIV5_1.1
- ConMedNP.69
- 5-methylquinolo(2',3'-3,2)indole
- 5-methylindolo(3,2-b)quinoline
- 5-methyl-5H-indolo(3,2-b)quinoline
- DTXCID4017645
- Cryptolepine
-
- Inchi: 1S/C16H12N2/c1-18-15-9-5-2-6-11(15)10-14-16(18)12-7-3-4-8-13(12)17-14/h2-10H,1H3
- InChI Key: KURWKDDWCJELSV-UHFFFAOYSA-N
- SMILES: N1(C)C2C=CC=CC=2C=C2C1=C1C=CC=CC1=N2
Computed Properties
- Exact Mass: 232.10016
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 17.8
Experimental Properties
- Solubility: DMSO: ≥5mg/mL
- PSA: 15.6
Cryptolepine Security Information
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
- Storage Condition:Store in a cool place. Keep container tightly closed,Store in a dry and ventilated place. Suggestedstorage temperature: 2 - 8 °C
- Hazards Identification:Acute toxicity, oral (Category 4) skin irritation (Category 2) severe eye injury (Category 1) specific target organ systemic toxicity (one exposure) (Category 3)
-
Hazardous Material Identification:
Cryptolepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C89030-100mg |
cryptolepine |
480-26-2 | 98% | 100mg |
¥7998.0 | 2025-04-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C89030-100mg |
cryptolepine |
480-26-2 | 98% | 100mg |
¥7998.0 | 2024-11-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1973408-5mg |
5-Methyl-5H-indolo[3,2-b]quinoline |
480-26-2 | 98% | 5mg |
¥7500.00 | 2025-04-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M763700-5mg |
5-methylindolo[3,2-b]quinoline |
480-26-2 | 98% | 5mg |
¥2500.00 | 2025-04-14 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B53007-20mg |
cryptolepine |
480-26-2 | ,HPLC≥95% | 20mg |
¥9800.00 | 2025-04-14 |
Cryptolepine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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